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Compound of Interest |

Compound Name: Biotinyl Cystamine Hydrochloride
CAS No.: 1346597-28-1
Cat. No.: B1141249
. J

CAS Number: 1346597-28-1 (HCI salt)

Abstract Biotinyl Cystamine Hydrochloride (N-Biotinyl Cystamine) is a heterobifunctional,
cleavable biotinylation reagent designed for the targeted labeling of carboxyl groups and
glutamine residues. Unlike standard amine-reactive reagents (e.g., NHS-Biotin) or thiol-reactive
reagents (e.g., Biotin-HPDP), Biotinyl Cystamine provides a unique chemical handle (primary
amine) connected to biotin via a disulfide-containing spacer. This architecture enables the
reversible capture of acidic proteins (via EDC coupling) and the identification of
transglutaminase substrates, making it a critical tool in functional proteomics and surface
topology analysis.

Chemical Identity & Properties
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Property Specification

) N-(2-((2-Aminoethyl)disulfanyl)ethyl)biotinamide
Chemical Name

hydrochloride

1346597-28-1 (HCI salt); 128915-82-2 (Free
CAS Number

base)
Formula C14H26N402S2[1] - HCI

] 398.98 g/mol (HCI salt); 362.51 g/mol (Free

Molecular Weight

base)
Solubility >10 mg/mL in Water; Soluble in DMSO, DMF
Reactive Group Primary Amine (-NHz)

Disulfide bond (-S-S-), cleavable by DTT, TCEP,
or B-ME

Cleavable Linker

Spacer Arm ~23 A (estimated)

Structural Visualization

The molecule consists of a biotin ring system, a valeric acid spacer, a cystamine linker
containing the cleavable disulfide bond, and a terminal primary amine.

Biotin Moiety Valeric Acid Amide Bond Ethyl S-S Bond Ethyl Primary Amine
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Figure 1: Structural logic of Biotinyl Cystamine Hydrochloride. The central disulfide bond
allows for the specific release of the captured target.

Mechanism of Action

Biotinyl Cystamine operates through two primary mechanisms, depending on the target
functional group.
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Mechanism A: Carboxyl Labeling (EDC-Mediated)

This is the most common application. In the presence of the zero-length crosslinker EDC (1-
Ethyl-3-(3-dimethylaminopropyl)carbodiimide), carboxylic acid groups (Aspartate, Glutamate,
C-terminus) on proteins are activated to form unstable O-acylisourea intermediates. The
primary amine of Biotinyl Cystamine nucleophilically attacks this intermediate, forming a stable
amide bond.[2]

« Significance: Allows for the enrichment of acidic proteins or the mapping of surface-exposed
carboxyls, which are often inaccessible to standard amine-reactive probes.

Mechanism B: Transglutaminase (TGase) Substrate

Biotinyl Cystamine mimics the e-amino group of lysine. Transglutaminases (e.g., TG2) catalyze
the transfer of the biotinyl-cystamine amine to the y-carboxamide group of Glutamine (GIn)
residues on target proteins.

 Significance: Enables the specific labeling and identification of TGase substrates ("Q-
donors") in cell lysates or tissues.

Experimental Protocols
Protocol 1: Carboxyl-Targeted Labeling (Two-Step
Method)

Use this protocol to label surface carboxyls while minimizing protein polymerization.

Reagents:

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

Coupling Buffer: PBS, pH 7.2 (Phosphate Buffered Saline).

EDC: 100 mM stock in Activation Buffer (Prepare fresh).

Sulfo-NHS: 100 mM stock in Activation Buffer.

Biotinyl Cystamine HCI: 50 mM stock in Water or DMSO.
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Workflow:

Activation: Dissolve protein (1-2 mg/mL) in Activation Buffer. Add EDC and Sulfo-NHS to a
final concentration of 2 mM and 5 mM, respectively.[2]

e Incubation: React for 15 minutes at Room Temperature (RT).

e Quench/Exchange: Desalt the protein into Coupling Buffer using a Zeba spin column or
dialysis to remove excess EDC (critical to prevent crosslinking).

o Conjugation: Add Biotinyl Cystamine HCI to the activated protein (50-fold molar excess).
Adjust pH to 7.2-7.5 if necessary.

e Reaction: Incubate for 2 hours at RT.

o Cleanup: Remove unreacted biotin using a desalting column.

Protocol 2: Capture, Wash, and Elution (Cleavage)

This workflow describes the reversible capture of the labeled proteins.
Reagents:
» Streptavidin Magnetic Beads.

o Elution Buffer: 50 mM Tris-HCI, pH 8.0, containing 50 mM DTT (Dithiothreitol) or 25 mM
TCEP.

Workflow:
o Capture: Incubate labeled protein with Streptavidin beads for 1 hour at RT.
e Wash: Wash beads 3x with PBS + 0.05% Tween-20, then 2x with PBS (detergent-free).

» Elution (Cleavage): Resuspend beads in Elution Buffer. Incubate for 30—60 minutes at 37°C
with gentle agitation.

o Note: This reduces the disulfide bond, releasing the protein with a small NH-CH2-CH2-SH
tag (mercaptoethyl-amide) attached to the original carboxyl/glutamine site.
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+ Collection: Magnetically separate beads. The supernatant contains the purified, eluted
protein.

Visualization of Workflow

Step 1: Labeling

Protein-COOH + EDC / Sulfo-NHS + Biotinyl Cystamine

Activated Ester

Conjugation

Protein-CONH-(S-S)-Biotin

——————————————————————————————— ]

Step 2: Capture & Release

Streptavidin Bead Immobilized Protein + DTT / TCEP

Cleavage (Elution)

Released Protein-SH

Click to download full resolution via product page

Figure 2: Experimental workflow for reversible biotinylation. The cleavage step ensures mild
elution without denaturing the streptavidin bead.

Troubleshooting & Optimization
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Issue

Probable Cause

Expert Solution

Precipitation during labeling

Protein isoelectric point (pl)

near reaction pH.

EDC coupling reduces surface
charge (COOH -> Amide).
Perform reaction at a pH away
from the protein's pl, or add
0.1% Tween-20.

Low Elution Efficiency

Incomplete disulfide reduction.

Ensure pHis > 7.5 for DTT
efficiency. Use TCEP (25 mM)
if working at lower pH, as it is
more stable and effective than
DTT.

High Background

Non-specific binding to beads.

Block beads with BSA or
Biotin-free cystamine prior to
capture. Use high-salt washes
(500 mM NacCl) before elution.

Polymerization

Crosslinking between proteins.

Use the Two-Step Protocol
(remove excess EDC before
adding amine) rather than the

One-Step method.

Safety & Handling

» Storage: Store at -20°C, desiccated. The HCI salt is hygroscopic.

o Stability: Stable in solid form for >2 years. Solutions in water should be prepared fresh;
DMSO stocks can be stored at -20°C for 1 month.

e Hazards: Irritant to eyes and skin. Handle with gloves and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Technical Guide: Biotinyl Cystamine Hydrochloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1141249#biotinyl-cystamine-hydrochloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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